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Compound of Interest

Compound Name: Butyl cinnamate

Cat. No.: B178206

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Butyl cinnamate, with a focus on the correct selection, use, and
disposal of Personal Protective Equipment (PPE).

Butyl cinnamate is a combustible liquid that can cause skin and serious eye irritation.[1][2] In
some cases, it may be harmful if swallowed.[3] Adherence to proper safety protocols is crucial
to minimize exposure and mitigate risks.

Recommended Personal Protective Equipment

When handling Butyl cinnamate, a comprehensive PPE strategy is necessary to protect the
skin, eyes, and respiratory system. The following table summarizes the recommended PPE.
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PPE Category

Recommended Equipment

Hand Protection

Butyl rubber gloves are highly recommended
due to their excellent resistance to esters.[1][3]
[4] Nitrile gloves are generally not
recommended for use with esters.[5] Always
inspect gloves for any signs of degradation

before use.[4]

Eye Protection

Chemical safety goggles are required to protect
against splashes. In situations with a higher risk
of splashing, a face shield should be worn in

addition to goggles.[3]

Body Protection

A laboratory coat or light protective clothing
should be worn to prevent skin contact.[3] For
larger quantities or in case of a significant spill,

impervious clothing may be necessary.[4]

Respiratory Protection

In well-ventilated areas, respiratory protection is
typically not required. However, in poorly
ventilated or confined spaces, a NIOSH-
approved respirator with appropriate cartridges

should be used to avoid inhaling vapors.[3][6]

Physical and Chemical Properties

Understanding the properties of Butyl cinnamate is essential for safe handling and storage.

Property Value
Flash Point > 230 °F (> 110 °C)[3]
Specific Gravity 1.001 t0 1.004 @ 25 °CJ3]

Vapor Pressure

0.002 mm/Hg @ 20 °C[3]

Appearance

Colorless to pale yellow liquid[6]

Odor

Sweet, balsamic, cocoa[6]
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Operational Plans: Donning and Doffing PPE

Proper procedures for putting on and taking off PPE are critical to prevent cross-contamination.

Donning (Putting On) PPE Workflow:

Preparation Donning Sequence

Don Laboratory Coat }—> Don Face Shield (if needed) }—>

—

—

‘Wash and dry hands thoroughly ‘—> Inspect PPE for damage Don Chemical Safety Goggles Don Butyl Rubber Gloves

Click to download full resolution via product page

PPE Donning Sequence

Doffing (Taking Off) PPE Workflow:

The sequence for removing PPE is designed to minimize the spread of contaminants.

Gloves: Remove gloves using a glove-to-glove and then skin-to-skin technique to avoid
touching the outer contaminated surface.

Face Shield/Goggles: Remove from the back of the head.

Laboratory Coat: Remove by rolling it inside out, without touching the exterior.

Wash Hands: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Disposal Plan for Contaminated PPE

All PPE that has come into contact with Butyl cinnamate must be treated as hazardous waste
and disposed of according to institutional and local regulations.[1]
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Contaminated PPE
(Gloves, Coat, etc.)

i

Segregate from general waste

'

Place in a designated, labeled,
leak-proof hazardous waste container

i

Arrange for disposal by a
licensed hazardous waste management company

Click to download full resolution via product page
Disposal Workflow for Contaminated PPE

Emergency Procedures in Case of Exposure

In the event of accidental exposure to Butyl cinnamate, immediate action is crucial.

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[3] Remove
contaminated clothing and wash it before reuse.[3] If skin irritation persists, seek medical
attention.[1][2]

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[1][3] Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen and seek immediate medical attention.[3][5]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[3]
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By adhering to these guidelines, researchers can handle Butyl cinnamate safely and
effectively, minimizing risks and ensuring a secure laboratory environment. Always consult the
specific Safety Data Sheet (SDS) for the product you are using for the most detailed and up-to-
date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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